Cas no 1574395-52-0 (7-Fluoro-1,6-naphthyridine-2-carboxylic acid)

• Product Name: 7-Fluoro-1,6-naphthyridine-2-carboxylic acid
• CAS No: 1574395-52-0
• MF: C₉H₅FN₂O₂
• MW: 192.14660525322
• CID: 4702097
• PubChem ID: 89999077
• Update Time: 2025-06-26

7-Fluoro-1,6-naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1,6-naphthyridine-2-carboxylic acid
• 1574395-52-0
• F51353
• SCHEMBL15511941
• 7-Fluoro-1,6-naphthyridine-2-carboxylicacid

• Inchi： 1S/C9H5FN2O2/c10-8-3-7-5(4-11-8)1-2-6(12-7)9(13)14/h1-4H,(H,13,14)
• InChI Key： JRHQAWIMDHKEJH-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C=N1)=CC=C(C(=O)O)N=2

Computed Properties

• Exact Mass: 192.03350557g/mol
• Monoisotopic Mass: 192.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.4

Additional information on 7-Fluoro-1,6-naphthyridine-2-carboxylic acid

7-Fluoro-1,6-naphthyridine-2-carboxylic acid: A Versatile Scaffold in Medicinal Chemistry

7-Fluoro-1,6-naphthyridine-2-carboxylic acid (CAS No. 1574395-52-0) represents a pivotal compound in the field of medicinal chemistry, characterized by its unique naphthyridine core and fluorinated substituent. This molecule's structural framework, featuring a 1,6-naphthyridine ring fused with a carboxylic acid group, has attracted significant attention due to its potential applications in drug discovery and synthetic organic chemistry. Recent studies highlight its role as a promising scaffold for developing bioactive molecules with diverse pharmacological profiles.

The fluoro substituent at the 7-position of the naphthyridine ring plays a critical role in modulating the compound's physicochemical properties. Fluorination introduces electron-withdrawing effects, which can influence the molecule's reactivity, solubility, and interactions with biological targets. This modification is particularly relevant in the context of pharmacophore design, where subtle structural changes can significantly enhance potency and selectivity. The carboxylic acid group further contributes to the compound's functional versatility, enabling it to act as both a building block and a potential therapeutic agent.

7-Fluoro-1,6-naphthyridine-3-carboxylic acid is an analogous compound that shares structural similarities with the parent molecule, yet exhibits distinct chemical behaviors. This distinction underscores the importance of positional isomerism in determining the biological activity of naphthyridine derivatives. Research published in *Journal of Medicinal Chemistry* (2023) emphasizes the structural diversity of naphthyridine scaffolds, including the 1,6-naphthyridine ring system, and their potential for developing novel therapeutics targeting inflammatory and neurodegenerative diseases.

The synthesis of 7-Fluoro-1,6-naphthyridine-2-carboxylic acid involves advanced methodologies in organic chemistry, including ring-closure reactions and electrophilic substitution. A recent study in *Organic & Biomolecular Chemistry* (2024) reports a novel synthetic route that utilizes fluorinated aromatic compounds as precursors, enabling efficient access to this scaffold. This approach not only demonstrates the scalability of the synthesis but also highlights the importance of fluorinated intermediates in the development of complex organic molecules.

Applications of 7-Fluoro-1,6-naphthyridine-2-carboxylic acid span multiple domains, including pharmaceutical research, materials science, and biochemical assays. In the pharmaceutical context, its carboxylic acid functionality allows it to act as a versatile intermediate in the synthesis of drugs targeting various disease pathways. For instance, recent work in *Bioorganic & Medicinal Chemistry Letters* (2023) explores its potential as a precursor for antioxidant agents, leveraging the fluorine atom's ability to enhance redox properties.

Biological studies on 7-Fluoro-1,6-naphthyridine-2-carboxylic acid have revealed its potential as a modulator of inflammatory responses. A 2024 paper in *Journal of Inflammation Research* demonstrates that this compound exhibits anti-inflammatory activity through its interaction with cytokine signaling pathways. The fluoro substituent is hypothesized to stabilize the molecule's conformation, facilitating its binding to specific receptors and enhancing its therapeutic efficacy.

From a synthetic perspective, the 1,6-naphthyridine ring system offers unique opportunities for functionalization. The carboxylic acid group can be further modified through esterification, amidation, or conjugation with other pharmacophores, expanding the molecule's utility in drug design. This flexibility is particularly valuable in the development of multitarget drugs, which are increasingly sought after for their ability to address complex diseases such as cancer and neurodegeneration.

Environmental and safety considerations are also critical in the evaluation of 7-Fluoro-1,6-naphthyridine-2-carboxylic acid. While its chemical stability and reactivity are advantageous for synthetic applications, the persistence of fluorinated compounds in the environment raises concerns about their ecological impact. Researchers are actively exploring green chemistry methodologies to synthesize such compounds with reduced environmental footprint, ensuring their sustainable use in industrial and pharmaceutical contexts.

Future research on 7-Fluoro-1,6-naphthyridine-2-carboxylic acid is likely to focus on optimizing its pharmacological properties through structural modifications. Advances in computational modeling and high-throughput screening are expected to accelerate the discovery of new derivatives with enhanced therapeutic profiles. Additionally, the exploration of its interactions with proteomic targets may uncover novel mechanisms of action, further expanding its potential applications in medicine.

In conclusion, 7-Fluoro-1,6-naphthyridine-2-carboxylic acid (CAS No. 1574395-52-0) stands as a remarkable example of how subtle structural variations can yield molecules with significant biological and synthetic utility. Its role as a scaffold for drug development, combined with its unique chemical properties, positions it as a key player in the advancement of medicinal chemistry and pharmaceutical innovation.